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Compound of Interest

Compound Name: Naphthalene-2,7-dithiol
CAS No.: 71977-56-5
Cat. No.: B1317319
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Naphthalene-2,7-dithiol, a bifunctional organosulfur compound, presents a uniqgue molecular
architecture of significant interest in materials science and medicinal chemistry. This technical
guide provides a detailed examination of its chemical properties and structure, offering a
valuable resource for professionals engaged in advanced research and development.

Core Chemical Properties

Naphthalene-2,7-dithiol is characterized by a naphthalene core substituted with two thiol
groups at the 2 and 7 positions. This specific substitution pattern imparts distinct chemical
properties that influence its reactivity, solubility, and potential applications.
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Property Value Reference
Molecular Formula C10HsS2 [1]
Molecular Weight 192.3 g/mol [1]

CAS Number 71977-56-5 [1]

Melting Point 186-188 °C [2]
Solubility Low in organic solvents [2]
Computed XLogP3-AA 3.5 [1]
Computed Topological Polar

Surfapce Area o 746 R ]
Computed Heavy Atom Count 12 [1]

Molecular Structure and Geometry

The chemical structure of Naphthalene-2,7-dithiol is defined by the arrangement of its
constituent atoms and the bonding between them. While detailed experimental data on bond
lengths and angles for this specific isomer are not readily available in the public domain, the
fundamental structure can be represented as a naphthalene ring with thiol (-SH) groups
attached to the C2 and C7 positions.
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Chemical Structure of Naphthalene-2,7-dithiol
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Caption: 2D chemical structure of Naphthalene-2,7-dithiol.
Experimental Protocols
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Synthesis of Naphthalene-2,7-dithiol

A common synthetic route to Naphthalene-2,7-dithiol involves the conversion of 2,7-
dihydroxynaphthalene. A patent describes a method that proceeds through a dithiocarbamate
intermediate.[2] The general steps are outlined below; however, it is important to note that
specific, detailed experimental parameters such as precise reagent quantities, reaction times,
and purification methods are not publicly available and would require optimization in a
laboratory setting.

Reaction Scheme:
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General Synthesis Pathway
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Caption: Generalized synthesis workflow for Naphthalene-2,7-dithiol.

Step 1: Formation of the Dithiocarbamate Intermediate 2,7-Dihydroxynaphthalene is reacted
with dimethylthiocarbamoyl chloride. This step likely involves a nucleophilic attack from the
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hydroxyl groups of the naphthalene precursor onto the electrophilic carbonyl carbon of the
dimethylthiocarbamoyl chloride.

Step 2: Thermal Rearrangement (Newman-Kwart Rearrangement) The resulting O-
thiocarbamate intermediate is subjected to thermal rearrangement to the S-thiocarbamate.

Step 3: Hydrolysis The S-thiocarbamate is then hydrolyzed, typically under basic or acidic
conditions, to yield the final product, Naphthalene-2,7-dithiol.

Purification: Purification of the final product is challenging due to the low solubility of
Naphthalene-2,7-dithiol in common organic solvents.[2] Recrystallization may be attempted
from high-boiling point solvents, or other purification techniques such as sublimation may be
required.

Spectroscopic and Structural Data

Detailed experimental spectroscopic data, including 1H NMR, 13C NMR, IR, and mass
spectrometry, for Naphthalene-2,7-dithiol are not readily available in peer-reviewed literature
or public chemical databases. Similarly, no crystal structure data for this specific isomer has
been found in the Cambridge Structural Database or other crystallographic repositories.
Researchers investigating this compound would need to perform these characterizations as
part of their work.

Potential Applications and Research Directions

The presence of two thiol groups on the naphthalene scaffold makes Naphthalene-2,7-dithiol
a versatile building block for various applications:

e Organic Electronics: The aromatic and electron-donating nature of the dithiol functionality
suggests potential use in the synthesis of organic semiconductors and conducting polymers.

o Coordination Chemistry: The thiol groups can act as ligands for metal ions, leading to the
formation of coordination polymers and metal-organic frameworks (MOFs) with interesting
electronic and catalytic properties.

» Drug Development: Thiol-containing compounds are known to interact with biological
systems. The rigid naphthalene backbone provides a scaffold for the design of novel
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therapeutic agents.

Further research is needed to fully elucidate the experimental properties and explore the
potential of Naphthalene-2,7-dithiol in these and other fields. The development of a robust
and scalable synthetic protocol, along with comprehensive characterization, will be crucial for
advancing its application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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